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Compound of Interest

Compound Name: (4-Benzylmorpholin-3-yl)methanol

Cat. No.: B027052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the N-benzylation of morpholin-3-

ylmethanol, a key transformation in the synthesis of various pharmaceutical intermediates. The

described method focuses on a direct alkylation strategy, which is efficient and proceeds under

mild conditions.

Introduction
Morpholine and its derivatives are prevalent scaffolds in medicinal chemistry, often imparting

favorable physicochemical properties to drug candidates, such as improved solubility and

metabolic stability. The N-benzylation of morpholin-3-ylmethanol is a crucial step in the

synthesis of more complex molecules, including chiral drug candidates targeting a range of

neurological and metabolic disorders.[1] This protocol details a high-yielding and

straightforward procedure for this transformation.

Reaction Scheme
Data Presentation
The following table summarizes the key quantitative data for the N-benzylation of (S)-

morpholin-3-ylmethanol with benzyl bromide.[1]
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Parameter Value

Starting Material (S)-Morpholin-3-ylmethanol

Reagent Benzyl bromide

Base N,N-Diisopropylethylamine (DIPEA)

Solvent Acetonitrile

Temperature Room temperature (~20°C)

Reaction Time 2 hours

Yield 89%

Product (S)-(4-Benzylmorpholin-3-yl)methanol

Mass Spec (M+H)+ m/z 208

Experimental Workflow

Reaction Setup Workup and Purification

Dissolve (S)-morpholin-3-ylmethanol
in Acetonitrile Add DIPEA (base) Add Benzyl Bromide Stir at Room Temperature

for 2 hours
Concentrate under
reduced pressure

Reaction Completion Dissolve in Dichloromethane Wash with aq. NaHCO3
and KOH solutions Dry over Na2SO4 Filter and Concentrate Obtain (S)-(4-Benzylmorpholin-3-yl)methanol

Click to download full resolution via product page

Caption: Experimental workflow for the N-benzylation of morpholin-3-ylmethanol.

Experimental Protocol
Materials:

(S)-Morpholin-3-ylmethanol

Benzyl bromide

N,N-Diisopropylethylamine (DIPEA)
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Acetonitrile (anhydrous)

Dichloromethane

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous potassium hydroxide (KOH) solution

Sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Standard laboratory glassware

Rotary evaporator

Procedure:

Reaction Setup:

In a clean, dry round-bottom flask, dissolve (S)-morpholin-3-ylmethanol in anhydrous

acetonitrile.

To the stirred solution, add N,N-diisopropylethylamine (DIPEA) as a base.

Slowly add benzyl bromide to the reaction mixture at room temperature.

Reaction Monitoring:

Allow the reaction to stir at room temperature for 2 hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup:

Upon completion of the reaction, concentrate the mixture under reduced pressure using a

rotary evaporator to remove the acetonitrile.
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Dissolve the resulting residue in dichloromethane.

Transfer the dichloromethane solution to a separatory funnel and wash sequentially with

saturated aqueous sodium bicarbonate solution and saturated aqueous potassium

hydroxide solution to remove any unreacted starting materials and acidic byproducts.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product.

Purification and Characterization:

If necessary, the crude product can be further purified by silica gel column

chromatography.

The final product, (S)-(4-benzylmorpholin-3-yl)methanol, can be characterized by mass

spectrometry, which should show an [M+H]⁺ ion at m/z 208.[1]

Alternative N-Alkylation Methods
While direct alkylation with benzyl halides is a common and effective method, other strategies

for N-alkylation of amines exist and may be applicable depending on the substrate and desired

outcome. These include:

Reductive Amination: This method involves the reaction of the amine with an aldehyde or

ketone in the presence of a reducing agent.[2] For N-benzylation, benzaldehyde would be

used. This approach is considered a green chemistry alternative as it often utilizes less

hazardous reagents.

Catalytic N-Alkylation: Various metal catalysts, such as those based on nickel, copper, iron,

ruthenium, and palladium, can facilitate the N-alkylation of amines with alcohols.[3] This

"borrowing hydrogen" or "hydrogen autotransfer" methodology is atom-economical.

These alternative methods may require optimization for the specific substrate, morpholin-3-

ylmethanol.
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Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Benzyl bromide is a lachrymator and should be handled with care.

DIPEA is a corrosive and flammable liquid.

Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with appropriate

containment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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